Cas no 2942-03-2 (2,3-Dimethyl-6-nitroquinoxaline)

• Product Name: 2,3-Dimethyl-6-nitroquinoxaline
• CAS No: 2942-03-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD00205436
• CID: 852687
• Update Time: 2026-04-29

2,3-Dimethyl-6-nitroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-6-nitroquinoxaline
• 2,3-Dimethyl-6-nitro-chinoxalin
• 2,3-dimethyl-6-nitro-quinoxaline
• 6-Nitro-2,3-dimethyl-chinoxalin
• CCG-4

• MDL： MFCD00205436
• Inchi： InChI=1S/C10H9N3O2/c1-6-7(2)12-10-5-8(13(14)15)3-4-9(10)11-6/h3-5H,1-2H3
• InChI Key： XDRSTGHGOVMLRX-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=C(C=C2)[N+](=O)[O-])N=C1C

Computed Properties

• Exact Mass: 203.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 130-131°C
• PSA: 71.60000
• LogP: 2.67800

2,3-Dimethyl-6-nitroquinoxaline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,3-Dimethyl-6-nitroquinoxaline

Recent Advances in the Study of 2,3-Dimethyl-6-nitroquinoxaline (CAS: 2942-03-2) in Chemical Biology and Pharmaceutical Research

2,3-Dimethyl-6-nitroquinoxaline (CAS: 2942-03-2) is a quinoxaline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Quinoxaline derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and antiviral properties. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique chemical properties of 2,3-Dimethyl-6-nitroquinoxaline, which make it a promising candidate for drug development. The compound's nitro group and quinoxaline core structure are believed to contribute to its ability to interact with various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain bacterial strains, suggesting its potential as an antimicrobial agent.

In addition to its antimicrobial properties, 2,3-Dimethyl-6-nitroquinoxaline has also been investigated for its anticancer potential. A recent in vitro study conducted by researchers at a leading pharmaceutical institute revealed that the compound induces apoptosis in cancer cells by targeting specific signaling pathways. The study further elucidated the molecular mechanisms underlying this effect, providing valuable insights for future drug design.

The synthesis of 2,3-Dimethyl-6-nitroquinoxaline has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is critical for its further development. A 2022 paper in Organic Process Research & Development detailed a novel catalytic approach that significantly improves the yield and purity of the compound, addressing previous challenges in its synthesis.

Despite these promising findings, challenges remain in the clinical translation of 2,3-Dimethyl-6-nitroquinoxaline. Issues such as bioavailability, toxicity, and pharmacokinetics need to be thoroughly investigated. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic efficacy and reduce potential side effects.

In conclusion, 2,3-Dimethyl-6-nitroquinoxaline (CAS: 2942-03-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and recent advancements in synthesis methodologies highlight its potential for future therapeutic applications. However, further studies are needed to address the remaining challenges and fully realize its clinical potential.